(2R,3S)-2-Amino-3,4-dihydroxybutanoic acid

• CAS No.: 21768-44-5
• Product Name: (2R,3S)-2-Amino-3,4-dihydroxybutanoic acid
• Molecular Formula: C4H9NO4
• Molecular Weight: 135.12 g/mol
• IUPAC Name: 2-amino-3,4-dihydroxybutanoic acid
• Standard InChI: InChI=1S/C4H9NO4/c5-3(4(8)9)2(7)1-6/h2-3,6-7H,1,5H2,(H,8,9)
• Standard InChIKey: JBNUARFQOCGDRK-PWNYCUMCSA-N
• Isomeric SMILES: C([C@H]([C@H](C(=O)O)N)O)O
• SMILES: C(C(C(C(=O)O)N)O)O
• Canonical SMILES: C(C(C(C(=O)O)N)O)O
• Melting Point: 214-215°C
• Physical Description: Solid
• Description: (+)-Threo-2-amino-3, 4-dihydroxybutanoic acid belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon) (+)-Threo-2-amino-3, 4-dihydroxybutanoic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, (+)-threo-2-amino-3, 4-dihydroxybutanoic acid is primarily located in the cytoplasm. Outside of the human body, (+)-threo-2-amino-3, 4-dihydroxybutanoic acid can be found in mushrooms. This makes (+)-threo-2-amino-3, 4-dihydroxybutanoic acid a potential biomarker for the consumption of this food product.
• Synonyms: 4-Hydroxy-D-allothreonine
• PubChem Compound: 3914727
• Last Modified: Nov 11 2021